Cas no 58092-41-4 ((Benzenesulfonyl)(1,3-benzoxazol-2(3H)-ylidene)acetonitrile)

(Benzenesulfonyl)(1,3-benzoxazol-2(3H)-ylidene)acetonitrile structure
58092-41-4 structure
Product Name:(Benzenesulfonyl)(1,3-benzoxazol-2(3H)-ylidene)acetonitrile
CAS No:58092-41-4
MF:C15H10N2O3S
MW:298.316502094269
CID:2833321
PubChem ID:70622106
Update Time:2025-04-21

(Benzenesulfonyl)(1,3-benzoxazol-2(3H)-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • DTXSID80742512
    • 58092-41-4
    • SCHEMBL11620494
    • (Benzenesulfonyl)(1,3-benzoxazol-2(3H)-ylidene)acetonitrile
    • 2-(BENZENESULFONYL)-2-(3H-1,3-BENZOXAZOL-2-YLIDENE)ACETONITRILE
    • Inchi: 1S/C15H10N2O3S/c16-10-14(21(18,19)11-6-2-1-3-7-11)15-17-12-8-4-5-9-13(12)20-15/h1-9,17H
    • InChI Key: AYTLAJIHMVIRKN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C(C#N)=C1NC2C=CC=CC=2O1)(=O)=O

Computed Properties

  • Exact Mass: 298.04121336Da
  • Monoisotopic Mass: 298.04121336Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 87.6Ų
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